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Compound of Interest

Compound Name: PF-8380

Cat. No.: B1679708

A comprehensive analysis of the in vitro data confirms the exceptional specificity of PF-8380 for
autotaxin (ATX), also known as ectonucleotide pyrophosphatase/phosphodiesterase 2
(ENPP2), over other structurally related enzymes. This guide provides a detailed comparison of
PF-8380's inhibitory activity, supported by experimental data and protocols, to aid researchers
in its effective application.

PF-8380 is a potent and specific inhibitor of autotaxin, a key enzyme responsible for the
production of lysophosphatidic acid (LPA), a bioactive signaling lipid involved in a multitude of
physiological and pathological processes. The high selectivity of PF-8380 is crucial for
dissecting the specific roles of the ATX-LPA signaling axis in various disease models.

Comparative Analysis of Inhibitory Potency

Quantitative in vitro enzyme assays demonstrate that PF-8380 inhibits autotaxin with high
potency, exhibiting an IC50 value of 2.8 nM in isolated enzyme preparations.[1][2][3] This
potency is slightly reduced in a more complex biological matrix, with an IC50 of 101 nM in
human whole blood. While comprehensive selectivity data against a broad panel of enzymes is
not extensively published in a single study, available information indicates a favorable
selectivity profile. For instance, PF-8380 displays a significantly lower affinity for the hERG
channel, with a reported IC50 of 480 nM, suggesting a degree of specificity. Further research is
required to fully elucidate the inhibitory activity of PF-8380 against other members of the ENPP
family and various phospholipases.
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Enzyme Inhibitor IC50 (nM) Assay Conditions
) Isolated enzyme
Autotaxin (ENPP2) PF-8380 2.8
assay[1][2][3]
) Human whole blood[1]
Autotaxin (ENPP2) PF-8380 101 2]
hERG PF-8380 480 Not specified

Autotaxin Signaling Pathway

Autotaxin is a secreted enzyme that catalyzes the conversion of lysophosphatidylcholine (LPC)
into lysophosphatidic acid (LPA). LPA then binds to a family of G protein-coupled receptors
(LPARS) on the cell surface, initiating a cascade of downstream signaling events that regulate
cellular processes such as proliferation, migration, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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